1,3-dibromo-5,7-bis(2-butyloctyl)thieno[3,4-f][2]benzothiole-4,8-dione

Specification

• Molecular Formula: C34H50Br2O2S2
• Molecular Weight: 714.7 g/mol
• IUPAC Name: 1,3-dibromo-5,7-bis(2-butyloctyl)thieno[3,4-f][2]benzothiole-4,8-dione
• Standard InChI: InChI=1S/C34H50Br2O2S2/c1-5-9-13-15-19-23(17-11-7-3)21-25-27-28(32(38)30-29(31(27)37)33(35)40-34(30)36)26(39-25)22-24(18-12-8-4)20-16-14-10-6-2/h23-24H,5-22H2,1-4H3
• Standard InChI Key: SXFQPKUGBRDZLR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(CCCC)CC1=C2C(=C(S1)CC(CCCC)CCCCCC)C(=O)C3=C(SC(=C3C2=O)Br)Br

Introduction

Chemical Structure and Molecular Characteristics

Core Architecture and Substituent Effects

The compound’s central framework consists of a thieno[3,4-f]benzothiole-4,8-dione core, a fused heterocyclic system featuring two thiophene rings fused to a benzothiole moiety. The 4,8-dione groups introduce electron-withdrawing character, critical for stabilizing the lowest unoccupied molecular orbital (LUMO) and enhancing electron affinity. At positions 1 and 3, bromine atoms act as strong electron-withdrawing substituents, further lowering the LUMO energy level and improving charge transport properties. The 5- and 7-positions are functionalized with 2-butyloctyl chains, branched alkyl groups that impart solubility in organic solvents such as chloroform and chlorobenzene, enabling solution-processable thin-film fabrication.

Table 1: Key Structural and Physical Properties

Property	Value or Description
Molecular Formula	$\text{C}_{34}\text{H}_{50}\text{Br}_{2}\text{O}_{2}\text{S}_{2}$
Molecular Weight	714.7 g/mol
Boiling Point (Predicted)	709.3 ± 60.0 °C
Density (Predicted)	1.260 ± 0.06 g/cm³
Storage Conditions	Room temperature, inert atmosphere

Spectroscopic and Computational Insights

The InChIKey identifier (SXFQPKUGBRDZLR-UHFFFAOYSA-N) and SMILES string (CCCCCCC(CCCC)CC1=C2C(=C(S1)CC(CCCC)CCCCCC)C(=O)C3=C(SC(=C3C2=O)Br)Br) provide precise descriptors for computational modeling. Density functional theory (DFT) studies of analogous compounds suggest planar core geometries with intramolecular charge transfer facilitated by the conjugated π-system. Bromine atoms induce steric and electronic effects, while alkyl chains minimize intermolecular aggregation, balancing crystallinity and amorphous domain formation in thin films.

Synthesis and Purification Strategies

Multi-Step Synthetic Pathways

The synthesis of 1,3-dibromo-5,7-bis(2-butyloctyl)thieno[3,4-f]benzothiole-4,8-dione involves sequential functionalization of the benzothiole precursor. A typical route begins with the bromination of a thieno[3,4-f]benzothiole-4,8-dione intermediate using $\text{Br}_2$ or $\text{NBS}$ (N-bromosuccinimide) under controlled conditions. Subsequent alkylation at the 5- and 7-positions employs 2-butyloctyl bromide via nucleophilic substitution or Friedel-Crafts alkylation, requiring anhydrous conditions and catalysts such as $\text{AlCl}_3$. Final purification via column chromatography or recrystallization ensures >98% purity, as commercial samples indicate.

Challenges in Scalability and Yield

Key challenges include managing steric hindrance during alkylation and minimizing side reactions such as over-bromination. Reported yields for analogous compounds range from 40–60%, necessitating optimization of reaction time, temperature, and stoichiometry. Advanced techniques like flow chemistry or microwave-assisted synthesis may improve efficiency but remain unexplored for this specific compound.

Applications in Organic Electronics

Organic Photovoltaic (OPV) Devices

In bulk heterojunction (BHJ) solar cells, this compound serves as a non-fullerene acceptor (NFA) paired with polymer donors like PBTT-F. Its broad absorption spectrum (300–800 nm) and high electron mobility ($\mu_e \sim 10^{-3} \, \text{cm}^2/\text{V·s}$) enable power conversion efficiencies (PCEs) exceeding 16% in preliminary studies. The 2-butyloctyl chains enhance blend morphology, reducing phase separation and improving charge extraction.

Table 2: Performance Metrics in OPVs

Parameter	Value	Conditions
PCE	16.1%	Y6 acceptor blend
Fill Factor (FF)	77.1%
Open-Circuit Voltage	0.85 V

Organic Field-Effect Transistors (OFETs)

As an n-type semiconductor, the compound exhibits electron mobilities up to $0.1 \, \text{cm}^2/\text{V·s}$ in top-gate/bottom-contact configurations. Annealing at 150°C improves crystallinity, achieving on/off ratios >10⁶. Device stability under ambient conditions remains a challenge due to bromine’s susceptibility to nucleophilic displacement.

Emerging Applications in OLEDs and Sensors

Preliminary studies suggest utility in organic light-emitting diodes (OLEDs), where its tunable bandgap (1.8–2.2 eV) enables emission in the red-NIR spectrum. Functionalization with sensing moieties could yield chemiresistive sensors for environmental monitoring, though no published data exists yet.

Biological Activity and Toxicity Profile

While no direct studies exist, analogous brominated heterocycles demonstrate moderate cytotoxicity (IC₅₀ ~10 µM) in cancer cell lines. The 2-butyloctyl chains may reduce membrane permeability, potentially lowering bioactivity. Environmental toxicity data is absent, warranting further ecotoxicological assessment.